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Compound of Interest

Compound Name: 2-Chloro-N-methylaniline

Cat. No.: B1295256

An In-depth Technical Guide to 2-Chloro-N-methylaniline

Introduction

2-Chloro-N-methylaniline is an organic compound that serves as a versatile intermediate in
various chemical syntheses.[1] Characterized by a benzene ring substituted with a chlorine
atom and an N-methylamino group at positions 2 and 1 respectively, its structure allows for a
range of chemical reactions, including nucleophilic substitutions and coupling reactions.[1] This
guide provides a comprehensive overview of 2-Chloro-N-methylaniline, detailing its chemical
identity, physicochemical properties, synthesis, applications, and safety protocols, tailored for
researchers and professionals in drug development and chemical sciences.

Chemical Identity and Nomenclature

The unambiguous identification of a chemical compound is foundational for scientific research
and application. This section provides the systematic IUPAC name for 2-Chloro-N-
methylaniline, alongside a comprehensive list of its synonyms and key identifiers.

IUPAC Name

The formal name for this compound, as established by the International Union of Pure and
Applied Chemistry (IUPAC), is 2-chloro-N-methylaniline.[2]

Synonyms and Identifiers
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In literature and commercial listings, 2-Chloro-N-methylaniline is known by several other
names. This can often be a source of confusion, and a consolidated list of synonyms is
therefore essential for accurate identification.

e N-methyl-2-chloroaniline[2]

e Benzenamine, 2-chloro-n-methyl[2]
e nl-methyl-2-chloroaniline[2]

e 2-chloro-n-methylbenzenamine[2]
e 0-chlormonomethylanilin[2]

e 2-chlor-n-methylaniline[2]

e 2-chloro-n-methyl aniline[2]

e 2-chloro-n-methyl-aniline[2]

e 2-methylamino chlorobenzene[2]

e 2-chloranyl-n-methyl-aniline[2]

e 1-(2-chlorophenyl)-N-methylmethanamine[1]

Table 1: Key Chemical Identifiers

Identifier Value Source(s)
CAS Number 932-32-1 [11[2]
Molecular Formula C7HsCIN [11121[3]
Molecular Weight 141.60 g/mol [2][3]

WGNNILPYHCKCFF-
InChl Key [2]
UHFFFAOYSA-N

SMILES CNC1=CC=CC=C1CI [2]
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Physicochemical Properties

The physical and chemical properties of 2-Chloro-N-methylaniline dictate its behavior in
various experimental conditions and are crucial for designing synthetic routes and handling
procedures.

Table 2: Physicochemical Data for 2-Chloro-N-methylaniline

Property Value Source(s)

Clear colorless to pale yellow
Appearance o [1][4]
to brown liquid

Boiling Point 218 °C [5]
Density 1.15g/mL at 25 °C [5]
Refractive Index n20/D 1.579 [5]
Flash Point 198 °F (92.2 °C) [5]

Not miscible or difficult to mix
Solubility with water. Soluble in organic [1112]

solvents like ethanol and ether.

Synthesis and Reaction Pathways

Understanding the synthesis of 2-Chloro-N-methylaniline is fundamental for its application in
further chemical transformations. While various synthetic routes exist, a common approach
involves the N-methylation of 2-chloroaniline.

General Synthetic Approach: N-Methylation of 2-
Chloroaniline

A prevalent method for synthesizing secondary amines like 2-Chloro-N-methylaniline is the
alkylation of the corresponding primary amine. In this case, 2-chloroaniline serves as the
starting material, and a methylating agent is used to introduce the methyl group to the nitrogen
atom.
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Experimental Protocol: Synthesis of 2-Chloro-N-methylaniline

e Reaction Setup: To a solution of 2-chloroaniline in a suitable aprotic solvent (e.g.,
Tetrahydrofuran, Acetonitrile), add a base (e.g., Sodium hydride, Potassium carbonate) to
deprotonate the amine. The reaction should be conducted under an inert atmosphere (e.g.,
Nitrogen, Argon).

o Methylation: Slowly add a methylating agent (e.g., Methyl iodide, Dimethyl sulfate) to the
reaction mixture at a controlled temperature, typically ranging from 0 °C to room
temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC) to ensure the complete consumption of
the starting material.

e Workup: Upon completion, the reaction is quenched with water or a saturated aqueous
solution of ammonium chloride. The organic layer is then separated, and the aqueous layer
is extracted with an organic solvent (e.g., Ethyl acetate, Dichloromethane).

 Purification: The combined organic extracts are washed with brine, dried over an anhydrous
salt (e.g., Sodium sulfate, Magnesium sulfate), and the solvent is removed under reduced
pressure. The crude product is then purified by column chromatography on silica gel or by
distillation to yield pure 2-Chloro-N-methylaniline.

Synthesis Workflow Diagram

Synthesis of 2-Chloro-N-methylaniline

Liquid-Liquid Extraction

(€.0., with Ethyl Acetate) Product: 2-Chloro-N-methylaniline

Start: 2-Chloroaniline

Deprotonation with Base' ‘Addition of Methylating Agent Reaction Quenching
(e.g., NaH in THF) " (e.g. CH3I) (e.g., with H20)

Purification
(Column Chromatography or Distillation)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-N-methylaniline.
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Applications in Research and Drug Development

2-Chloro-N-methylaniline is a valuable building block in organic synthesis, particularly in the
pharmaceutical and agrochemical industries.[1] Its chemical structure provides a scaffold for
the synthesis of more complex molecules with desired biological activities.

Intermediate in Chemical Synthesis

This compound is utilized in the production of other chemical entities. For instance, it is a
reactant in the synthesis of 1-methyl-2-thioacetylpyrrole when treated with Lawesson's reagent
in tetrahydrofuran.[1][2] The presence of both a nucleophilic amine and a reactive aromatic ring
allows for a variety of subsequent chemical modifications.

Scaffold in Medicinal Chemistry

The diphenylamine core, of which 2-Chloro-N-methylaniline can be a precursor, is considered
a "privileged structure” in drug discovery due to its ability to interact with a wide range of
biological targets.[6] The introduction of a chlorine atom can enhance properties such as
membrane permeability and metabolic stability, making it an attractive starting point for
developing new therapeutic agents.[6] Derivatives of chloro-anilines are being investigated for
a range of therapeutic areas, including oncology, inflammation, and infectious diseases.[6][7][8]
For example, the related compound 2-chloro-6-methylaniline is a key intermediate in the
synthesis of Dasatinib, a targeted therapy for certain types of cancer.[7]

Safety and Handling

Proper handling of 2-Chloro-N-methylaniline is crucial to ensure laboratory safety. It is
important to consult the Safety Data Sheet (SDS) before use.[9][10][11]

General Precautions

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a lab coat.[9][10][12]

o Ventilation: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors.[9][12]
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» Handling: Avoid contact with skin, eyes, and clothing.[10][12] Do not eat, drink, or smoke
when using this product.[9][12] Wash hands thoroughly after handling.[9][12]

Hazard Statements

o Harmful if swallowed.[9]
e May cause irritation upon contact with skin and eyes.[13]

e May cause respiratory irritation.[10]

Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10] Store away from
incompatible materials such as strong oxidizing agents and acids.[13]

Conclusion

2-Chloro-N-methylaniline is a significant chemical intermediate with well-defined properties
and a range of applications, particularly in the synthesis of pharmaceuticals and other fine
chemicals. A thorough understanding of its chemical identity, synthesis, and safe handling
procedures is essential for its effective and responsible use in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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